4-{(4-anilinonaphthalen-1-yl)[4-(dimethylamino)phenyl]methylidene}-N,N-dimethylcyclohexa-2,5-dien-1-iminium

• IUPAC Name: [4-[bis[4-(dimethylamino)phenyl]methylidene]naphthalen-1-ylidene]-phenylazanium
• InChI: InChI=1S/C33H31N3/c1-35(2)27-18-14-24(15-19-27)33(25-16-20-28(21-17-25)36(3)4)31-22-23-32(30-13-9-8-12-29(30)31)34-26-10-6-5-7-11-26/h5-23H,1-4H3/p+1
• InChI Key: DBBPLAJYLIMROH-UHFFFAOYSA-O
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[NH+]C3=CC=CC=C3)C4=CC=CC=C24)C5=CC=C(C=C5)N(C)C
• Molecular Formula: C33H32N3+
• DSSTOX Substance ID: DTXSID10859743
• Molecular Weight: 470.6 g/mol
• CAS RN: 48232-56-0

Description

Victoria blue B(1+) is an iminium ion that forms the cationic portion of the histological dye 'victoria blue B'.

Scientific Research Applications

Intermolecular Electron Transfer

The compound has been studied in the context of electron transfer in low-molecular-weight polyaniline models. Protonation of related compounds in organic solvent results in the formation of monoradical cations, which tend to form aggregates characterized by intermolecular electron interchange. These findings have implications for understanding the behavior of similar compounds in various chemical environments (Lokshin et al., 2001).

Kinetic Studies on Hydrolytic Decomposition

The compound and its derivatives have been the subject of kinetic studies regarding their hydrolytic decomposition. The reactivity of these compounds in HCl solutions suggests potential applications in chemical processes involving nucleophilic addition of water to the protonated imine functionality (Barra et al., 2002).

Optical and Nonlinear Optical Analysis

Research has been conducted on new extended π-conjugated materials based on this compound, highlighting their potential in optical applications. The study includes crystal structure analysis, thermal properties, and an evaluation of linear and nonlinear optical properties, emphasizing their potential use in various technological applications (Antony et al., 2019).

Crystallographic Studies

Crystallographic studies of related compounds have been conducted to understand their molecular structure. These studies offer insights into the compound's potential applications in materials science, particularly in understanding intermolecular and intramolecular hydrogen bonding interactions (Kurian et al., 2013).

Antimicrobial Activity

Some derivatives of this compound have shown promising results in antimicrobial activity studies. The synthesized compounds displayed interesting activity against various Gram-positive, Gram-negative bacteria, and fungi, indicating potential applications in developing new antimicrobial agents (Ghorab et al., 2017).